Cas no 2978-35-0 (Imidodicarbonimidicdiamide, N-cyano-)

Imidodicarbonimidicdiamide, N-cyano- structure
2978-35-0 structure
Product Name:Imidodicarbonimidicdiamide, N-cyano-
CAS No:2978-35-0
MF:C3H6N6
MW:126.119938373566
CID:263240
PubChem ID:76318
Update Time:2025-04-19

Imidodicarbonimidicdiamide, N-cyano- Chemical and Physical Properties

Names and Identifiers

    • Imidodicarbonimidicdiamide, N-cyano-
    • 2-cyano-1-(diaminomethylidene)guanidine
    • 1-Cyanobiguanide
    • Cyanobiguanide
    • AKOS006347196
    • NS00048271
    • SCHEMBL22799131
    • EINECS 221-028-1
    • DTXSID6062751
    • SCHEMBL19760058
    • 2978-35-0
    • Imidodicarbonimidic diamide, N-cyano-
    • N-cyanobiguanide
    • Inchi: 1S/C3H6N6/c4-1-8-3(7)9-2(5)6/h(H6,5,6,7,8,9)
    • InChI Key: BYMLAARMPRFEIG-UHFFFAOYSA-N
    • SMILES: N(/C(=N/C#N)/N)=C(/N)\N

Computed Properties

  • Exact Mass: 126.06558
  • Monoisotopic Mass: 126.06539422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 121.57
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